Cas no 2354193-51-2 (3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2,2-dimethylpentanoic acid)

• Product Name: 3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2,2-dimethylpentanoic acid
• CAS No: 2354193-51-2
• MF: C₂₂H₂₅NO₄
• MW: 367.43820643425
• CID: 6024320
• PubChem ID: 146155737
• Update Time: 2025-08-01

3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2,2-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7192122
• Z3356246968
• 2354193-51-2
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpentanoic acid
• 3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2,2-dimethylpentanoic acid

• Inchi： 1S/C22H25NO4/c1-4-19(22(2,3)20(24)25)23-21(26)27-13-18-16-11-7-5-9-14(16)15-10-6-8-12-17(15)18/h5-12,18-19H,4,13H2,1-3H3,(H,23,26)(H,24,25)
• InChI Key： MJMUFHLPVQJWRK-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)C(C(=O)O)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 367.17835828g/mol
• Monoisotopic Mass: 367.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2,2-dimethylpentanoic acid

Comprehensive Overview of 3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2,2-dimethylpentanoic acid (CAS No. 2354193-51-2)

In the realm of organic chemistry and pharmaceutical research, 3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2,2-dimethylpentanoic acid (CAS No. 2354193-51-2) stands as a pivotal compound. This molecule, often abbreviated as Fmoc-protected amino acid derivative, is widely utilized in peptide synthesis and drug development. Its unique structural features, including the Fmoc (9-fluorenylmethoxycarbonyl) group and 2,2-dimethylpentanoic acid backbone, make it a versatile building block for researchers aiming to design novel therapeutics and biomaterials.

The Fmoc group in this compound is particularly noteworthy due to its role in solid-phase peptide synthesis (SPPS). As a protective group, it shields the amino functionality during synthesis, allowing for selective deprotection under mild basic conditions. This characteristic aligns with the growing demand for green chemistry and sustainable synthesis methods, topics frequently searched by professionals in the field. The compound’s CAS No. 2354193-51-2 is often queried in databases like SciFinder and Reaxys, highlighting its relevance in academic and industrial settings.

Recent advancements in peptide-based therapeutics have further amplified interest in 3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2,2-dimethylpentanoic acid. With the rise of personalized medicine and biologics, researchers are exploring its potential in creating targeted drug delivery systems and enzyme inhibitors. The compound’s sterically hindered structure (due to the 2,2-dimethylpentanoic acid moiety) also contributes to enhanced stability, a critical factor in protease-resistant peptide design—a hot topic in drug discovery forums.

From a commercial perspective, suppliers and manufacturers of Fmoc-protected amino acids often list this compound under its CAS No. 2354193-51-2 or the full IUPAC name. Its applications extend beyond pharmaceuticals to material science, where it is used to modify surfaces or create biofunctionalized polymers. This interdisciplinary utility makes it a frequent subject in cross-disciplinary research publications and patent filings.

For laboratories handling 3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2,2-dimethylpentanoic acid, proper storage and handling are essential. While not classified as hazardous, its sensitivity to light and moisture necessitates storage in cool, dry conditions—a detail often overlooked in lab protocol optimization discussions. Researchers also frequently search for alternative solvents compatible with this compound, reflecting the broader trend toward solvent sustainability in chemical workflows.

In summary, 3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2,2-dimethylpentanoic acid (CAS No. 2354193-51-2) exemplifies the intersection of traditional organic chemistry and cutting-edge biomedical innovation. Its role in peptide synthesis, coupled with its adaptability to modern research trends like green chemistry and biologics development, ensures its continued prominence in scientific literature and industrial applications.